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Introduction: The Significance of Taxifolin 6-C-
glucoside and its Spectroscopic Characterization

Taxifolin, also known as dihydroquercetin, is a flavonoid with a wide range of documented
biological activities, including antioxidant, anti-inflammatory, and cardioprotective effects.[1] Its
glycosidic forms, which often exhibit altered solubility and bioavailability, are of significant
interest to researchers in natural product chemistry, pharmacology, and drug development.
Taxifolin 6-C-glucoside, a C-glycosylated derivative of taxifolin, presents a unique analytical
challenge due to the stability of the carbon-carbon bond between the aglycone and the sugar

moiety.

This technical guide provides a comprehensive overview of the spectroscopic data for Taxifolin
6-C-glucoside, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS). The aim is to equip researchers, scientists, and drug development professionals with the
foundational knowledge and practical insights required for the unambiguous identification and
characterization of this compound. The causality behind experimental choices and the self-
validating nature of the described protocols are emphasized to ensure scientific integrity.
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Mass Spectrometry Analysis of Taxifolin 6-C-
glucoside

Mass spectrometry is a pivotal technique for the structural elucidation of flavonoid glycosides.
[2] For C-glycosides like Taxifolin 6-C-glucoside, the fragmentation pattern is distinct from
that of O-glycosides. The robust C-C glycosidic bond resists cleavage; instead, fragmentation
primarily occurs within the sugar moiety.[3]

Anticipated Mass Spectrum and Fragmentation Pathway

In negative ion mode electrospray ionization (ESI), Taxifolin 6-C-glucoside is expected to
exhibit a deprotonated molecule [M-H]~ at m/z 465. A study on a taxifolin-hexoside identified
the [M-H]~ ion at m/z 465.2, with a fragment ion corresponding to the aglycone [A]~ at m/z
302.8.[4] Further fragmentation of the [M-H]~ ion of Taxifolin 6-C-glucoside has been reported
to yield product ions at m/z 447, 375, and 345.[5] The ion at m/z 345 is particularly significant
as a diagnostic fragment.

The proposed fragmentation pathway involves initial water loss from the sugar moiety, followed
by cross-ring cleavages of the glucose unit. This contrasts with O-glycosides, where the initial
and most facile fragmentation is the loss of the entire sugar moiety.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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